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Compound of Interest |

Compound Name: BC-11 hydrobromide
Cat. No.: B605969
Get Quote

For researchers, scientists, and drug development professionals, the proper handling and
disposal of specialized chemical compounds like BC-11 hydrobromide are paramount to
ensuring laboratory safety and environmental protection. This guide provides essential
information on the safe disposal of BC-11 hydrobromide, in line with established safety
protocols.

BC-11 hydrobromide is recognized as a selective urokinase (uPA) inhibitor.[1] Due to its
chemical nature, it is classified as harmful if swallowed and very toxic to aquatic life with long-
lasting effects.[2] Therefore, adherence to strict disposal procedures is critical. The primary
directive for the disposal of BC-11 hydrobromide is to entrust it to a licensed and approved
waste disposal facility.[2]

Chemical and Physical Properties of BC-11
Hydrobromide

A summary of the key quantitative data for BC-11 hydrobromide is presented below, offering a
quick reference for laboratory personnel.
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Property Value

Molecular Weight 290.97 g/mol

Molecular Formula CsH11BN202S-HBr

CAS Number 443776-49-6

Solubility in DMSO Up to 100 mM

Solubility in Water Up to 20 mM (with gentle warming)
Storage Temperature -20°C

Data sourced from various suppliers and safety data sheets.

Hazard Identification and Safety Precautions

According to the Global Harmonized System (GHS) of Classification and Labelling of
Chemicals, BC-11 hydrobromide is classified with the following hazards:

e Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[2]
¢ Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[2]

o Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[2]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[2]
e P270: Do not eat, drink or smoke when using this product.[2]
o P273: Avoid release to the environment.[2]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[2]

e P330: Rinse mouth.[2]
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e P391: Collect spillage.[2]

e P501: Dispose of contents/container to an approved waste disposal plant.[2]

Step-by-Step Disposal Protocol for BC-11
Hydrobromide

The following protocol outlines the necessary steps for the safe handling and disposal of BC-11
hydrobromide waste in a laboratory setting, ensuring compliance with safety regulations.

e Segregation of Waste:

o lIsolate all waste materials containing BC-11 hydrobromide, including unused product,
contaminated consumables (e.g., pipette tips, gloves, vials), and solutions.

o Do not mix BC-11 hydrobromide waste with other chemical waste streams unless
compatibility has been verified.

e Containerization:

o Use a dedicated, properly labeled, and leak-proof container for the collection of BC-11
hydrobromide waste.

o The container must be compatible with the chemical properties of the compound.

o Ensure the original label on any reused container is completely defaced and the new
waste label is clearly visible and accurately filled out.

e Labeling:

o Clearly label the waste container as "Hazardous Waste: BC-11 hydrobromide" and
include the relevant hazard symbols (e.g., harmful, environmentally hazardous).

o Indicate the approximate concentration and quantity of the waste.

o Storage:
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o Store the sealed waste container in a designated hazardous waste accumulation area
within the laboratory.

o This area should be secure, well-ventilated, and away from drains and sources of ignition.

o Arrangement for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the BC-11
hydrobromide waste.

o Provide the contractor with the Safety Data Sheet (SDS) for BC-11 hydrobromide to
ensure they have all necessary information for safe handling and transport.

o Documentation:

o Maintain a record of the amount of BC-11 hydrobromide waste generated and the date of
its transfer to the disposal contractor.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of BC-11 hydrobromide.
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Caption: Workflow for the safe disposal of BC-11 hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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